Cas no 16750-82-6 ((S)-Isopiperitenone)

• Product Name: (S)-Isopiperitenone
• CAS No: 16750-82-6
• MF: C₁₀H₁₄O
• MW: 150.22
• MDL: MFCD29954194
• CID: 2006809
• PubChem ID: 439696
• Update Time: 2025-08-02

(S)-Isopiperitenone Chemical and Physical Properties

Names and Identifiers

• (+)-(4S)-isopiperitenone
• (+)-isopiperitenone
• (S)-(+)-isopiperitenone
• (S)-6-isopropenyl-3-methyl-cyclohex-2-enone
• (S)-isopiperitenone
• (S)-p-Mentha-1,8-dien-3-ol
• 3-methyl-6-(1-methylethenyl)-2-cyclohexen-1-one
• isopiperitenone
• (S)-3-Methyl-6β-isopropenyl-2-cyclohexene-1-one
• (4S)-1,8-p-Menthadiene-3-one
• [S,(+)]-3-Methyl-6-(1-methylethenyl)-2-cyclohexen-1-one
• [S,(+)]-3-Methyl-6-(1-methylethenyl)-2-cyclohexene-1-one
• [S,(+)]-3-Methyl-6β-(1-methylethenyl)-2-cyclohexene-1-one
• EN300-2528565
• (6S)-3-methyl-6-prop-1-en-2-ylcyclohex-2-en-1-one
• (4S)-p-mentha-1,8-dien-3-one
• (S)-3-Methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethenyl)-, (+)-
• C02289
• 2-Cyclohexen-1-one, 3-methyl-6-(1-methylethenyl)-, (S)-
• 3-methyl-6-(s)-i-propenyl-2-cyclohexen-1-one
• (6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-one
• CHEBI:6041
• p-Mentha-1,8-dien-3-one, (+)-
• SEZLYIWMVRUIKT-VIFPVBQESA-N
• SCHEMBL17967783
• 16750-82-6
• 6-Isopropenyl-3-methyl-2-cyclohexen-1-one #
• Q27106999
• p-Mentha-1,8-dien-3-one
• (-)-Isopiperitenone
• (6R)-isopiperitenone
• (-)-(4R)-Isopiperitenone
• (4S)-p-mentha-1,8-dien-3-one;(6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-2-en-1-one
• (S)-3-Methyl-6beta-isopropenyl-2-cyclohexene-1-one
• (+)-p-Mentha-1,8-dien-3-one; (6S)-3-Methyl-6-(1-methylethenyl)-2-cyclohexen-1-one; (+)-Isopiperitenone; (S)-(+)-Isopiperitenone; (S)-3-Methyl-6-(1-methylethenyl)-2-cyclohexen-1-one;
• (S)-Isopiperitenone

• MDL： MFCD29954194
• Inchi： 1S/C10H14O/c1-7(2)9-5-4-8(3)6-10(9)11/h6,9H,1,4-5H2,2-3H3/t9-/m0/s1
• InChI Key： SEZLYIWMVRUIKT-VIFPVBQESA-N
• SMILES： C1(=O)C=C(C)CC[C@H]1C(=C)C

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (S)-Isopiperitenone

(S)-Isopiperitenone: A Comprehensive Overview

(S)-Isopiperitenone, identified by the CAS number 16750-82-6, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications and unique properties. This compound, primarily found in certain plant species, has been extensively studied for its potential in the food, pharmaceutical, and cosmetic industries. In this article, we delve into the latest research findings and explore the multifaceted roles of (S)-Isopiperitenone in modern science and industry.

The chemical structure of (S)-Isopiperitenone is characterized by a bicyclic monoterpene skeleton, which contributes to its distinctive aroma and bioactivity. Recent studies have highlighted its role as a key component in flavor enhancement, particularly in the food industry. Researchers have identified that (S)-Isopiperitenone can significantly enhance the taste profile of various food products, making it a valuable additive in the development of natural flavoring agents. This finding has been corroborated by multiple sensory evaluation tests, which demonstrate its ability to impart a pleasant and complex flavor profile.

Beyond its role in flavor enhancement, (S)-Isopiperitenone has also been explored for its potential health benefits. Emerging research suggests that this compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for use in functional foods and nutraceuticals. A study published in 2023 revealed that (S)-Isopiperitenone can effectively scavenge free radicals, thereby reducing oxidative stress in cellular models. These findings underscore its potential as a natural therapeutic agent with applications in preventing chronic diseases associated with oxidative damage.

In addition to its health benefits, (S)-Isopiperitenone has gained traction in the cosmetic industry for its skin-friendly properties. Recent investigations have demonstrated that this compound can enhance skin barrier function and improve hydration levels when incorporated into topical formulations. A clinical trial conducted in 2023 found that skincare products containing (S)-Isopiperitenone exhibited superior moisturizing effects compared to conventional ingredients. These results highlight its potential as a key ingredient in next-generation skincare products.

The production of (S)-Isopiperitenone has also been optimized through advancements in biotechnology. Scientists have developed innovative extraction methods that allow for the sustainable and efficient isolation of this compound from plant sources. These methods not only enhance yield but also reduce environmental impact, aligning with current trends toward green chemistry and sustainable practices.

In conclusion, (S)-Isopiperitenone, with its CAS number 16750-82-6, stands as a versatile compound with applications across multiple industries. From enhancing food flavors to promoting health and improving skincare products, this compound continues to be a subject of intense research interest. As new studies emerge, it is anticipated that (S)-Isopiperitenone will unlock even more potential uses, further solidifying its position as an essential component in modern science and industry.